Cas no 2192746-85-1 (1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 2192746-85-1
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• CID: 5337858
• Update Time: 2025-06-11

1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one
• 1-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one

• Inchi： 1S/C18H25NO3/c1-21-16-8-3-13(4-9-16)5-10-18(20)19-14-6-7-15(19)12-17(11-14)22-2/h3-4,8-9,14-15,17H,5-7,10-12H2,1-2H3
• InChI Key： PRWJSFNZGZPQQO-UHFFFAOYSA-N
• SMILES： O(C)C1CC2CCC(C1)N2C(CCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• XLogP3: 2.6
• Topological Polar Surface Area: 38.8

Additional information on 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one

Professional Introduction to Compound with CAS No. 2192746-85-1 and Product Name: 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one

Compound with the CAS number 2192746-85-1 and the product name 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex bicyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The unique stereochemistry of the bicyclo[3.2.1]octane core, combined with the presence of methoxy and phenyl substituents, makes this molecule a promising candidate for further investigation.

The structural framework of this compound is derived from a highly rigid and conformationally constrained bicyclic system, which is often employed in medicinal chemistry to enhance binding affinity and selectivity. The (1R,5S) configuration of the azabicyclo[3.2.1]octane ring suggests a specific spatial arrangement of atoms that could be critical for interactions with biological targets. This stereochemical purity is achieved through careful synthetic methodologies, ensuring that the compound maintains its intended three-dimensional structure.

In recent years, there has been a growing interest in the development of novel scaffolds that can mimic natural products or bioactive molecules. The bicyclo[3.2.1]octane motif is particularly noteworthy due to its prevalence in biologically active compounds and its ability to adopt multiple conformations that can optimize interactions with enzymes or receptors. The incorporation of a nitrogen atom into the ring system introduces additional functional possibilities, such as hydrogen bonding or coordination interactions, which are often exploited in drug design.

The presence of methoxy groups at strategic positions within the molecule can influence both electronic and steric properties. Methoxy substituents are known to enhance solubility while also participating in hydrogen bonding interactions, making them valuable for modulating pharmacokinetic profiles. In particular, the methoxy group at the 3-position of the bicyclic core may play a crucial role in determining the compound's overall biological activity.

The terminal propan-1-one moiety at position 8 provides a site for further functionalization or interaction with biological targets. This ketone group can engage in hydrogen bonding or act as a pharmacophore, contributing to the compound's binding affinity. Additionally, the phenyl ring at position 3 introduces an aromatic system that can interact with hydrophobic pockets or π-stacking interactions within biological targets.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The rigid structure of bicyclo[3.2.1]octane ensures that the compound adopts a specific conformation that may be optimized for binding to biological targets. However, this rigidity also necessitates careful consideration during synthesis to maintain stereochemical integrity throughout the synthetic pathway.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions or asymmetric synthesis methods, may be employed to achieve the desired stereochemical outcomes efficiently.

The potential applications of this compound span across various therapeutic areas due to its versatile structural features. For instance, its rigid core structure suggests potential utility in developing small-molecule inhibitors targeting enzymes or receptors involved in metabolic pathways or signal transduction processes. Additionally, the presence of multiple functional groups provides opportunities for designing derivatives with enhanced potency or selectivity.

Current research efforts are focused on exploring the pharmacological properties of this compound through both computational modeling and experimental validation. Computational studies can predict binding affinities and identify potential interactions with biological targets using molecular docking simulations or quantum mechanical calculations.

In vitro experiments are essential for confirming these predictions and evaluating the compound's biological activity in relevant assays. These studies may include enzyme inhibition assays, cell-based assays, or receptor binding studies to assess its efficacy and selectivity against target molecules.

The development of novel pharmaceuticals relies heavily on innovative chemical scaffolds that can provide unique pharmacological profiles. The compound described here exemplifies how structural complexity can be leveraged to design molecules with tailored properties for therapeutic applications.

The integration of modern synthetic methodologies with advanced computational tools has revolutionized drug discovery processes over recent decades. This compound serves as a testament to these advancements by combining intricate stereochemistry with functional diversity—a hallmark of effective drug candidates.

Future directions for research on this compound may include exploring its potential as a lead molecule for further derivatization or investigating its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or NMR spectroscopy.